Cas no 423753-15-5 ((4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid)

• Product Name: (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid
• CAS No: 423753-15-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD02212617
• CID: 4714117
• Update Time: 2025-11-01

(4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid
• BAS 01811609
• ChemDiv2_005151
• CBMicro_029828
• MLS000714592
• HMS2689H05
• HMS1383K03
• STL045585
• IDI1_003866
• SMR000274571
• ST50254750
• [(4,6-dihydroxy-5-propylpyrimidin-2-yl)sulfanyl]acetic acid
• 2-(6-hydroxy-4-oxo-5-propyl-3-hydropyrimidin-2-ylthio)acetic ac

• MDL： MFCD02212617
• Inchi： 1S/C9H12N2O4S/c1-2-3-5-7(14)10-9(11-8(5)15)16-4-6(12)13/h2-4H2,1H3,(H,12,13)(H2,10,11,14,15)
• InChI Key： KBUQJVWITUTFKU-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC(=C(C(N1)=O)CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 376
• Topological Polar Surface Area: 124

Additional information on (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid

Introduction to (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid (CAS No. 423753-15-5)

(4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid (CAS No. 423753-15-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and functional groups, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The chemical structure of (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid is composed of a pyrimidine ring with specific substituents, including a hydroxyl group at the 4-position, an oxo group at the 6-position, and a propyl group at the 5-position. The presence of a sulfanyl group attached to the acetic acid moiety further adds to its complexity and reactivity. This intricate structure confers unique physical and chemical properties that are crucial for its biological activities.

In terms of physical properties, (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid is a white crystalline solid with a molecular weight of approximately 289.3 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but has limited solubility in water. These solubility characteristics are important for its use in various experimental and pharmaceutical applications.

The biological activities of (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid have been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro and in vivo models. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-kB) pathway.

Beyond its anti-inflammatory properties, (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid has also demonstrated promising antitumor activities. Studies have reported that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been shown to inhibit angiogenesis, which is a critical process for tumor growth and metastasis. These findings suggest that (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid may have potential as a novel anticancer agent.

The pharmacokinetic profile of (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid has also been investigated to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and tumors. The compound is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes.

To further explore the therapeutic potential of (4-Hydroxy-6-oxo-5-propyl-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various inflammatory diseases and cancers. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, (4-Hydroxy- strong>< strong > 6 - oxo - 5 - propyl - 1 , 6 - dihydro - pyrimidin - 2 - ylsulfanyl ) - acetic acid strong > ( CAS No . 423753 - 15 - 5 ) represents a promising candidate for the development of new therapeutic agents . Its unique chemical structure , combined with its potent anti-inflammatory and antitumor activities , makes it an attractive target for further research and development . As ongoing studies continue to unravel its full potential , this compound may play a significant role in advancing treatments for various diseases . p > article > response >